Cas no 18204-93-8 (Dichlorodihexylsilane)

• Product Name: Dichlorodihexylsilane
• CAS No: 18204-93-8
• MF: C₁₂H₂₆Cl₂Si
• MW: 269.32634305954
• MDL: MFCD00053203
• CID: 95518
• PubChem ID: 87569120
• Update Time: 2025-10-22

Dichlorodihexylsilane Chemical and Physical Properties

Names and Identifiers

• DI-N-HEXYLDICHLOROSILANE
• DIHEXYLDICHLOROSILANE
• DICHLORODIHEXYLSILANE
• dichlorodihexyl-silan
• Dichlorodi-n-hexysilane
• DICHLORODI-N-HEXYLSILANE
• dichloro(dihexyl)silane
• EINECS 242-093-2
• Silane,dichlorodihexyl
• LS 4460
• Silane, dichlorodihexyl-
• NRAYZPGATNMOSB-UHFFFAOYSA-N
• Dichloro(dihexyl)silane #
• D2712
• DTXSID9066338
• C12H26Cl2Si
• A880950
• 18204-93-8
• I11469
• AKOS015848742
• 97036-67-4
• SCHEMBL135669
• CS-0168456
• DIHEXYLDICHLOROSILANE;DICHLORODIHEXYLSILANE;dichlorodihexyl-silan;Dichlorodi-n-hexysilane;DICHLORODI-N-HEXYLSILANE;DI-N-HEXYLDICHLOROSILANE
• NS00051419
• MFCD00053203
• FS-5416
• DTXCID0035790
• Dichlorodihexylsilane

• MDL： MFCD00053203
• Inchi： 1S/C12H26Cl2Si/c1-3-5-7-9-11-15(13,14)12-10-8-6-4-2/h3-12H2,1-2H3
• InChI Key： NRAYZPGATNMOSB-UHFFFAOYSA-N
• SMILES： Cl[Si](CCCCCC)(CCCCCC)Cl

Computed Properties

• Exact Mass: 268.11800
• Monoisotopic Mass: 268.1180828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Uncertain
• Density: 0.9617 g/cm3 (420 ºC)
• Melting Point: <0°C
• Boiling Point: 195°C/50mmHg(lit.)
• Flash Point: 118.5±16.0 ºC,
• Refractive Index: 1.4518 (589.3 nm 20 ºC)
• Solubility: Insuluble (1.9E-4 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 6.06680
• Solubility: Uncertain

Dichlorodihexylsilane Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：warning
• Hazard Statement： H227-H290-H302+H312+H332-H314
• Warning Statement： P210-P234-P260-P264-P270-P271-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P390-P403+P235-P405-P406-P501
• Hazardous Material transportation number：2987
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• HazardClass：8
• PackingGroup：II
• TSCA：No
• Risk Phrases：R34
• Storage Condition：Argon filled storage

Related Categories

• Other Chemical additives Functional Additives
• Other Chemical Reagents Organic Metal Reagents
• Other Chemical additives

Additional information on Dichlorodihexylsilane

Comprehensive Guide to Dichlorodihexylsilane (CAS No. 18204-93-8): Properties, Applications, and Industry Insights

Dichlorodihexylsilane (CAS No. 18204-93-8) is a specialized organosilicon compound widely recognized for its unique chemical properties and versatility in industrial applications. As a member of the chlorosilane family, this compound features two hexyl groups bonded to a silicon atom, along with two reactive chlorine atoms. Its molecular formula, C₁₂H₂₆Cl₂Si, highlights its hydrophobic characteristics, making it valuable in surface modification, polymer synthesis, and advanced material science.

In recent years, the demand for silane coupling agents like Dichlorodihexylsilane has surged due to their role in enhancing adhesion between organic and inorganic materials. This aligns with growing trends in green chemistry and sustainable manufacturing, where researchers seek eco-friendly alternatives to traditional additives. Users frequently search for terms such as "non-toxic silanes", "hexyl-functionalized silicones", and "CAS 18204-93-8 suppliers", reflecting market interest in safer, high-performance chemicals.

The compound’s hydrophobicity and thermal stability (decomposing only above 200°C) make it ideal for creating water-repellent coatings. Industries leverage these properties for anti-corrosion treatments and microelectronic encapsulation, addressing common pain points like moisture-induced device failure. SEO-optimized queries such as "Dichlorodihexylsilane for hydrophobic surfaces" or "long-chain silane applications" underscore its practical relevance.

From a synthetic perspective, Dichlorodihexylsilane serves as a precursor for hexyl-terminated silicones, which are pivotal in flexible electronics and biomedical implants. Its compatibility with sol-gel processes also answers the rising demand for hybrid nanomaterials, a hotspot in academic and industrial R&D. Notably, its low volatility compared to shorter-chain chlorosilanes improves workplace safety—a key concern for manufacturers searching for "high-boiling-point silanes".

Regulatory compliance is another critical topic. While Dichlorodihexylsilane is not classified as hazardous under major chemical inventories, proper handling guidelines (e.g., inert atmosphere storage) are often queried alongside "CAS 18204-93-8 SDS". This reflects users’ focus on responsible chemical management—a trend amplified by global supply chain transparency initiatives.

In conclusion, Dichlorodihexylsilane (CAS No. 18204-93-8) bridges gaps between traditional silicones and cutting-edge material science. Its alignment with sustainability goals, performance-driven applications, and safety advantages positions it as a compound of enduring significance. For those exploring "dihexylsilane derivatives" or "chlorosilane alternatives", this molecule offers a compelling solution.